Cas no 75383-64-1 (4-(aminomethyl)phenyl acetate)

• Product Name: 4-(aminomethyl)phenyl acetate
• CAS No: 75383-64-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD20487653
• CID: 5232478
• PubChem ID: 11332665
• Update Time: 2026-03-07

4-(aminomethyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(aminomethyl)-, 1-acetate
• 4-(aminomethyl)-Phenol 1-acetate
• 4-(aminomethyl)phenyl acetate

• MDL： MFCD20487653
• Inchi： 1S/C9H11NO2/c1-7(11)12-9-4-2-8(6-10)3-5-9/h2-5H,6,10H2,1H3
• InChI Key： HEKASPMMOZQJFO-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=CC=C(CN)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-(aminomethyl)phenyl acetate

Professional Introduction to 4-(aminomethyl)phenyl acetate (CAS No. 75383-64-1)

4-(aminomethyl)phenyl acetate, identified by its Chemical Abstracts Service (CAS) number 75383-64-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of an amine-substituted benzene ring linked to an acetic acid moiety, has garnered considerable attention due to its potential applications in drug development and molecular biology research.

The structural integrity of 4-(aminomethyl)phenyl acetate makes it a versatile intermediate in synthetic chemistry. The presence of both an amine group and an ester function allows for diverse chemical modifications, enabling the synthesis of more complex molecules. These modifications are particularly valuable in the creation of novel therapeutic agents targeting various biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of biaryl compounds, which are known for their enhanced binding affinity and selectivity in drug design. 4-(aminomethyl)phenyl acetate fits well within this category, as its dual functional groups facilitate the development of molecules capable of interacting with biological targets in a highly specific manner. This has led to its investigation as a precursor in the synthesis of potential inhibitors for enzymes involved in inflammatory and metabolic disorders.

The compound's relevance extends to the field of medicinal chemistry, where it serves as a building block for more sophisticated drug candidates. Researchers have leveraged its structure to develop derivatives with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. These advancements are crucial in translating laboratory findings into viable clinical therapies.

Moreover, 4-(aminomethyl)phenyl acetate has been explored in the context of biomolecular interactions. Its ability to act as a ligand or substrate in biochemical assays underscores its utility in studying enzyme mechanisms and receptor binding affinities. Such studies are fundamental to understanding disease pathogenesis and identifying new therapeutic targets.

The compound's role in drug discovery is further highlighted by its incorporation into various high-throughput screening (HTS) campaigns. These campaigns aim to identify lead compounds that can be optimized into drugs with desired therapeutic effects. The structural features of 4-(aminomethyl)phenyl acetate have made it a valuable candidate in these efforts, contributing to the identification of novel molecular entities with potential therapeutic applications.

In addition to its pharmaceutical applications, 4-(aminomethyl)phenyl acetate has shown promise in materials science. Its unique chemical properties make it suitable for use as a monomer or crosslinking agent in the development of advanced polymers and coatings. These materials exhibit enhanced durability and functionality, making them attractive for industrial applications.

The synthesis of 4-(aminomethyl)phenyl acetate involves well-established organic chemistry techniques, ensuring scalability and reproducibility. The process typically involves the reaction of an appropriate phenol derivative with an amine source, followed by esterification to introduce the acetic acid moiety. This synthetic route is optimized for high yield and purity, meeting the stringent requirements of pharmaceutical manufacturing.

Ongoing research continues to uncover new applications for 4-(aminomethyl)phenyl acetate. For instance, studies are being conducted to evaluate its potential as a chiral auxiliary in asymmetric synthesis, where its structural features can influence reaction outcomes favorably. Such investigations contribute to the broader goal of developing more efficient and sustainable synthetic methodologies.

The compound's compatibility with modern analytical techniques also enhances its utility in research settings. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the methods employed to characterize its structure and properties. These tools provide critical insights into its behavior under various conditions, facilitating further optimization and application.

In conclusion, 4-(aminomethyl)phenyl acetate strong>(CAS No. 75383-64-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in pharmaceutical development, biomolecular research, and materials science underscores its importance as a versatile chemical entity. As research progresses, new applications and innovations leveraging its unique properties are expected to emerge, further solidifying its position as a valuable compound in scientific endeavors.